Cas no 66338-16-7 ([Isopropoxy(thiocarbonyl)thio]acetic acid sodium salt)

• Product Name: [Isopropoxy(thiocarbonyl)thio]acetic acid sodium salt
• CAS No: 66338-16-7
• MF: C₆H₉NaO₃S₂
• MW: 216.253630399704
• CID: 396464
• Update Time: 2023-11-19

[Isopropoxy(thiocarbonyl)thio]acetic acid sodium salt Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [[(1-methylethoxy)thioxomethyl]thio]-, sodium salt
• [Isopropoxy(thiocarbonyl)thio]acetic acid sodium salt
• CID 101974141

• Inchi： 1S/C6H10O3S2.Na/c1-4(2)9-6(10)11-3-5(7)8;/h4H,3H2,1-2H3,(H,7,8);/q;+1/p-1
• InChI Key： SZAVURRPPWQVCL-UHFFFAOYSA-M
• SMILES： S(CC(=O)[O-])C(OC(C)C)=S.[Na+]

Computed Properties

• Exact Mass: 215.989
• Monoisotopic Mass: 215.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107